Cas no 922858-09-1 (N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide
• CAS No: 922858-09-1
• CID: 5498030
• Update Time: 2025-10-05

N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-5-yl)-4-pentoxybenzamide
• N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide

• Inchi： 1S/C14H5N2O6S/c17-9-12-10(20-12)8(11-13(9)21-11)14(18)16(19,22-14)5-1-2-7-6(3-5)15-4-23-7/h1-4,12H
• InChI Key： WVMIEFLSGBDEML-UHFFFAOYSA-N
• SMILES： C1(ON1(C1=CC=C2SC=NC2=C1)[O])(=O)C1=C2OC2C(=O)C2OC1=2 |^1:12|

Additional information on N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide

N-(1,3-BenzoThiazol-5-Yl)-4-(Pentyloxy)Benzamide: A Comprehensive Overview

The compound with CAS No. 922858-09-1, commonly referred to as N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a pentyloxy-substituted benzamide group. The benzothiazole moiety is known for its aromatic stability and versatile reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide in the development of novel optoelectronic materials. Researchers have demonstrated that the compound exhibits remarkable photoluminescent properties, which make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and sensors. The pentyloxy group attached to the benzamide moiety enhances the compound's solubility in organic solvents, facilitating its integration into device architectures.

In terms of synthesis, the preparation of N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide involves a multi-step process that typically begins with the formation of the benzothiazole ring. This is followed by nucleophilic substitution reactions to introduce the pentyloxy group and subsequent amidation steps to complete the structure. The use of catalytic systems and green chemistry principles has been explored to optimize the synthesis process, reducing environmental impact while maintaining high yields.

The structural versatility of N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide also makes it an attractive precursor for further functionalization. For instance, researchers have successfully modified the compound by introducing additional substituents to tailor its electronic properties for specific applications. These modifications have been instrumental in expanding its utility in areas such as drug delivery systems and advanced coatings.

From a toxicological perspective, studies on N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide have shown that it exhibits low cytotoxicity under standard experimental conditions. This makes it a safer alternative to traditional compounds used in certain industrial processes. However, further research is required to fully understand its long-term effects and environmental fate.

In conclusion, N-(1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide (CAS No. 922858-09-1) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials and technologies.